4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide

• IUPAC Name: 4-butoxy-N-[(E)-3-(diethylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H29N3O5/c1-4-7-16-32-21-14-10-19(11-15-21)23(28)25-22(24(29)26(5-2)6-3)17-18-8-12-20(13-9-18)27(30)31/h8-15,17H,4-7,16H2,1-3H3,(H,25,28)/b22-17+
• InChI Key: LVQODNMJQSIOJJ-OQKWZONESA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)N(CC)CC
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)N(CC)CC
• Molecular Formula: C24H29N3O5
• Molecular Weight: 439.5 g/mol

Description

4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide involves the inhibition of various enzymes and pathways that are involved in the progression of diseases. This compound has been reported to inhibit the activity of topoisomerase II, which is an enzyme that is involved in DNA replication and repair. It has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of prostaglandins that are responsible for inflammation.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and reduce bacterial growth. This compound has also been reported to cause DNA damage and inhibit DNA repair mechanisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide in lab experiments is its well-established synthesis method. This compound is also readily available and can be easily synthesized in large quantities. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been reported to cause DNA damage and inhibit DNA repair mechanisms, which may have adverse effects on cells.

Future Directions

There are several future directions for research on 4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide. One of the potential areas of research is the development of this compound as a therapeutic agent for cancer. Further research is needed to determine the efficacy and safety of this compound in treating various types of cancer. Another potential area of research is the development of this compound as a fluorescent probe for detecting DNA damage. This could have potential applications in the field of cancer research and drug development. Additionally, further research is needed to determine the potential toxic effects of this compound on cells and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of 4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide involves the reaction of butyl 4-aminobenzoate with diethyl malonate in the presence of sodium ethoxide. The resulting product is then reacted with 4-nitrobenzaldehyde and diethylamine to yield the final product. The synthesis method for this compound is well-established and has been reported in various scientific journals.

Scientific Research Applications

4-butoxy-N-[1-[(diethylamino)carbonyl]-2-(4-nitrophenyl)vinyl]benzamide has been studied for its potential as a therapeutic agent for various diseases. It has been reported to have anti-cancer, anti-inflammatory, and anti-bacterial properties. This compound has also been studied for its potential as a fluorescent probe for detecting DNA damage.